Cas no 1804485-04-8 (2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1804485-04-8
• MF: C₇H₃F₆N
• MW: 215.095842599869
• CID: 4799822
• Update Time: 2025-06-07

2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6N/c8-4-2-1-3(7(11,12)13)5(14-4)6(9)10/h1-2,6H
• InChI Key： ZIPRBLWACOMMSP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=C1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine

Professional Introduction to Compound with CAS No. 1804485-04-8 and Product Name: 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine

The compound with the CAS number 1804485-04-8 and the product name 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This pyridine derivative, characterized by its unique fluorinated structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorine atoms in its molecular framework imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

Recent research in the area of fluorinated heterocycles has highlighted the importance of 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine as a versatile intermediate. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The specific arrangement of fluorine substituents in this compound not only enhances its reactivity but also opens up new avenues for structural optimization. Studies have demonstrated that such fluorinated pyridines can serve as key building blocks in the synthesis of small-molecule inhibitors targeting various biological pathways.

In particular, the 2-(Difluoromethyl) and 3-(trifluoromethyl) groups contribute to the compound's overall efficacy by influencing its interaction with biological targets. The 6-fluoro substitution further fine-tunes its electronic properties, enabling selective binding to specific receptors or enzymes. This level of structural control is crucial for developing drugs with improved selectivity and reduced side effects. The compound's potential as a precursor in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs has been extensively explored in recent academic publications.

One of the most compelling aspects of 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine is its role in the development of next-generation therapeutics. Researchers have leveraged its scaffold to create molecules with enhanced potency and bioavailability. For instance, modifications at the 2-position have been shown to significantly improve binding affinity to protein targets, while changes at the 3-position can alter metabolic pathways to extend drug half-life. These findings underscore the compound's significance as a pharmacophore in modern drug discovery.

The incorporation of fluorine atoms into pyridine derivatives like this one also aligns with current trends in medicinal chemistry towards designing more robust and durable drug candidates. Fluorinated compounds often exhibit greater resistance to enzymatic degradation, which is particularly advantageous for oral medications requiring prolonged circulation times. Additionally, the electron-withdrawing nature of fluorine substituents can enhance hydrogen bonding interactions, leading to stronger molecular recognition events.

Advances in synthetic methodologies have further facilitated the exploration of this compound's derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple positions within the pyridine ring. This flexibility has allowed chemists to rapidly screen diverse structural motifs and identify promising lead compounds for further optimization. The ease with which 2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine can be modified underscores its utility as a starting material in industrial-scale drug development programs.

The pharmacological profile of this compound has been investigated through both computational modeling and experimental assays. Virtual screening approaches have identified potential binding pockets where fluorinated pyridines can interact with biological targets, while wet-lab experiments have validated these predictions by measuring inhibitory effects on relevant enzymes and receptors. Such interdisciplinary efforts highlight the compound's importance as a tool for understanding structure-activity relationships (SAR) in drug design.

Future directions in research may focus on exploring alternative synthetic routes to improve scalability and cost-efficiency. Additionally, green chemistry principles could be applied to minimize waste and energy consumption during production processes involving this intermediate. Collaborative initiatives between academia and industry are likely to accelerate progress by combining expertise in organic synthesis, medicinal chemistry, and computational biology.

In conclusion,2-(Difluoromethyl)-6-fluoro-3-(trifluoromethyl)pyridine represents a cutting-edge chemical entity with far-reaching implications for therapeutic innovation. Its unique structural features make it an invaluable asset in the quest for novel pharmaceuticals targeting complex diseases. As research continues to uncover new applications for this compound,CAS No. 1804485-04-8 will undoubtedly remain a cornerstone reference point for scientists working at the intersection of fluorinated heterocycles and drug discovery.